3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide

• IUPAC Name: 3-chloro-4-(2-morpholin-4-yl-2-oxoethoxy)-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C15H21ClN2O5S/c1-11(2)17-24(20,21)12-3-4-14(13(16)9-12)23-10-15(19)18-5-7-22-8-6-18/h3-4,9,11,17H,5-8,10H2,1-2H3
• InChI Key: IHHZTKZWUDGECY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)N2CCOCC2)Cl
• Molecular Formula: C15H21ClN2O5S
• Molecular Weight: 376.9 g/mol

Description

3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide, also known as CIPO, is a sulfonamide derivative that has been synthesized for its potential use as a pharmaceutical drug. This molecule has been studied for its ability to inhibit certain enzymes and has shown promise in treating various diseases. In

Mechanism of Action

3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide works by inhibiting the activity of certain enzymes, such as carbonic anhydrase and metalloproteinases, which are involved in the progression of diseases. By inhibiting these enzymes, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide can slow down or stop the progression of diseases such as cancer and osteoarthritis. Additionally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide inhibits the activity of beta-secretase, an enzyme involved in the production of amyloid beta peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. Additionally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been shown to inhibit the activity of metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This can lead to a reduction in inflammation and tissue damage in diseases such as osteoarthritis. 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has also been shown to reduce intraocular pressure, which can help to treat glaucoma.

Advantages and Limitations for Lab Experiments

3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, making it ideal for studying its mechanism of action and potential therapeutic applications. Additionally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been shown to have high selectivity for its target enzymes, which reduces the risk of off-target effects. However, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide also has limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects. Additionally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has not been extensively studied in vivo, and more research is needed to determine its safety and efficacy in animal models.

Future Directions

There are several potential future directions for research on 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide. One possible direction is to study its potential use in treating other diseases, such as inflammatory bowel disease or rheumatoid arthritis. Another direction is to optimize the synthesis method to increase yield and purity of the final product. Additionally, more research is needed to fully understand the mechanism of action of 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide and its effects on the body. Finally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide could be used as a starting point for the development of other sulfonamide derivatives with improved pharmacological properties.

Scientific Research Applications

3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been studied for its potential use as a therapeutic agent in various diseases. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and metalloproteinases, which are involved in the progression of diseases such as cancer and osteoarthritis. 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has also been studied for its potential use in treating glaucoma, as it has been shown to reduce intraocular pressure. Additionally, 3-chloro-N-isopropyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been studied for its potential use in treating Alzheimer's disease, as it has been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of amyloid beta peptides.